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Compound of Interest

Compound Name: rel-(4S,7S,E)-Dec-5-ene-4,7-diol
Cat. No.: B13138305
Get Quote
. J

Part 1: Chemical Identity & CAS Registry Analysis
The CAS Number Paradox

For researchers and procurement specialists, identifying the correct CAS number for this
specific stereoisomer is critical. The chemical abstracts service indexes stereocisomers
separately from the racemate.

e Primary CAS (Threo-Racemate):83726-20-9

o Definition: This CAS refers to threo-5(E)-decene-4,7-diol, which is the racemic mixture of
the (4S,7S) and (4R,7R) enantiomers. In many commercial contexts, this number is used
for the "threo" diastereomer regardless of optical purity.

e Meso/Syn Diastereomer CAS:168102-28-1

o Definition: This refers to rel-(4R,7S,E)-dec-5-ene-4,7-diol, which represents the meso
(achiral) form due to the plane of symmetry in the molecule.

e Specific Enantiomer Status:

o The pure (4S,7S,E) enantiomer is a specialized research intermediate often synthesized
de novo rather than purchased in bulk. It is frequently referenced in literature under the
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umbrella of the threo-racemate CAS (83726-20-9) with a specified optical rotation, or as a
derivative of the alkyne precursor.

Nomenclature & Identifiers

Property Specification

IUPAC Name (4S,7S,E)-Dec-5-ene-4,7-diol

Common Name threo-Dec-5-ene-4,7-diol (Enantiomer)
Molecular Formula C10H2002

Molecular Weight 172.27 g/mol

Stereochemistry (4S, 7S) - C2 Symmetric Chiral
Geometry (E) - Trans alkene

SMILES CCcC/c=C/CcCcC

InChl Key DPWCXHJKJXRDBZ-SHTZXODSSA-N

Part 2: Synthesis & Production Protocols

The synthesis of (4S,7S,E)-Dec-5-ene-4,7-diol is a classic exercise in stereocontrolled organic
chemistry. The most robust route involves the enantioselective synthesis of the alkyne
precursor followed by a stereospecific reduction.

Retrosynthetic Analysis

The target molecule possesses C2 symmetry. This allows for a bidirectional synthesis strategy
or the coupling of two identical chiral fragments.

e Precursor: (4S,7S)-Dec-5-yne-4,7-diol.

o Starting Materials: Butanal and Acetylene.

Step-by-Step Synthesis Protocol
Step 1: Enantioselective Alkynylation (The Carreira Method)
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To establish the (S,S) stereocenters, a zinc-mediated addition of acetylene to butanal is
employed using a chiral ligand (e.g., N-methylephedrine).

Reagents: Acetylene, Butanal, Zn(OTf)z, (+)-N-methylephedrine, EtsN.

Conditions: Toluene, 23°C, 24h.

Mechanism: The chiral zinc acetylide complex attacks the aldehyde face-selectively.

Yield: ~85-90% of (4S,7S)-Dec-5-yne-4,7-diol.

QC Check: Verify enantiomeric excess (ee) via Chiral HPLC (Chiralcel OD-H column).

Step 2: Stereospecific Reduction to (E)-Alkene

The conversion of the internal alkyne to the (E)-alkene is achieved using a dissolved metal
reduction or a hydride reduction.

e Method A: Red-Al Reduction (Recommended)
o Reagent: Sodium bis(2-methoxyethoxy)aluminum hydride (Red-Al).
o Solvent: THF or Toluene.

o Protocol:

Dissolve (4S,7S)-dec-5-yne-4,7-diol (1.0 eq) in anhydrous THF under Argon.

Cool to 0°C.

Add Red-Al (2.5 eq, 65% wt in toluene) dropwise.

Allow to warm to RT and reflux for 2-4 hours.

Quench: Cool to 0°C, carefully add Rochelle's salt solution (sat. ag. potassium sodium
tartrate). Stir vigorously until phases separate.

o Qutcome: Exclusive formation of the (E)-alkene due to the hydralumination mechanism.
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e Method B: Birch Reduction (Alternative)
o Reagents: Li or Na metal, liquid NHs.

o Note: Harder to handle; Red-Al is preferred for bench-scale.

Purification

e Technique: Flash Column Chromatography.
o Stationary Phase: Silica Gel (230-400 mesh).
» Mobile Phase: Hexanes:Ethyl Acetate (gradient 70:30 to 50:50).

o Appearance: The product is typically a colorless, viscous oil or low-melting white solid.

Part 3: Mechanism & Pathway Visualization

The following diagram illustrates the stereochemical flow from achiral starting materials to the
target C2-symmetric diol.
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Caption: Stereoselective synthesis pathway transforming achiral aldehydes into the C2-
symmetric (E)-alkene diol via a chiral alkyne intermediate.

Part 4: Applications in Drug Development

This diol is not merely a solvent or surfactant (unlike its tetramethyl cousin, Surfynol 104); it is a
high-value chiral synthon.

Total Synthesis of Decanolides

The (4S,7S) configuration maps directly to the stereocenters found in naturally occurring 10-
membered lactones (decanolides).
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» Cladospolide B & C: Fungal metabolites with phytotoxic and antifungal properties. The diol
undergoes oxidative cyclization or esterification/RCM to form the macrolactone core.

o Microcarpalide: A microfilament-disrupting agent. The diol serves as the backbone for the
C4-C9 segment.

Biological Relevance[2][6][7]

» Antifungal Activity: The free diol and its esters have shown moderate inhibitory activity
against plant pathogens (e.g., Colletotrichum species).

o Pheromone Synthesis: The structural motif is homologous to insect pheromones, making this
compound a useful standard or precursor in chemical ecology studies.

Part 5: Analytical Characterization

To validate the identity of the synthesized compound, compare experimental data against these
standard values.
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Method

Expected Signals (CDCI3)

Interpretation

1H NMR (400 MHz)

0 5.75 (dd, J=15.5, 4.0 Hz, 2H)

Alkene Protons: Characteristic

trans-coupling (J>15Hz).

3 4.15 (m, 2H)

Methine Protons: H-4 and H-7

(chiral centers).

& 1.30—1.60 (m, 8H)

Methylene Chain: C2, C3, C8,
C9 protons.

8 0.95 (t, J=7.0 Hz, 6H)

Terminal Methyls: C1 and C10.

13C NMR (100 MHz)

5 135.2 (CH=CH)

Alkene Carbons: Equivalence

due to symmetry.

5 72.8 (CH-OH)

Carbinol Carbons: Diagnostic

for secondary alcohol.

039.5,18.8,14.1

Alkyl Chain: Propyl group
carbons.

Optical Rotation

[a]D = -15° to -25° (c=1.0,
CHCIs)

Sign: Negative rotation is

typical for the (S,S) isomer.
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o To cite this document: BenchChem. [Technical Guide: (4S,7S,E)-Dec-5-ene-4,7-diol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13138305/docs#technical-guide-4s-7s-e-dec-5-ene-
4-7-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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